Cas no 22408-96-4 (Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester)

Propanedioic acid, 2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester is a bifunctional organosilane compound combining reactive silyl and ester groups. Its triethoxysilyl moiety enables covalent bonding with inorganic substrates, such as glass or metal oxides, while the diethyl ester group offers compatibility with organic matrices. This dual functionality makes it valuable as a coupling agent in hybrid materials, enhancing interfacial adhesion in coatings, adhesives, and composites. The compound’s hydrolytic stability and controlled reactivity facilitate uniform dispersion and durable crosslinking. Its structure also allows for tailored modification of surfaces or polymers, contributing to improved mechanical and chemical resistance in advanced material applications.
Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester structure
22408-96-4 structure
Product Name:Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester
CAS No:22408-96-4
MF:C16H32O7Si
MW:364.506587028503
CID:257321
PubChem ID:89698
Update Time:2025-10-29

Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester
    • diethyl 2-(3-(triethoxysilyl)propyl)malonate
    • diethyl 2-(3-triethoxysilylpropyl)propanedioate
    • Diethyl (3-(triethoxysilyl)propyl)malonate
    • diethyl [3-(triethoxysilyl)propyl]propanedioate
    • DTXSID10176942
    • EINECS 244-962-1
    • Propanedioic acid, [3-(triethoxysilyl)propyl]-, diethyl ester
    • 22408-96-4
    • FT-0714066
    • NS00049534
    • SCHEMBL1268292
    • diethyl(triethoxysilylpropyl)malonate
    • Diethyl 2-[3-(triethoxysilyl)propyl]malonate
    • [4,4-bis(ethoxycarbonyl)butyl]triethoxysilane
    • Inchi: 1S/C16H32O7Si/c1-6-19-15(17)14(16(18)20-7-2)12-11-13-24(21-8-3,22-9-4)23-10-5/h14H,6-13H2,1-5H3
    • InChI Key: RKNYOHXRCRXQOS-UHFFFAOYSA-N
    • SMILES: [Si](CCCC(C(=O)OCC)C(=O)OCC)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 364.19176
  • Monoisotopic Mass: 364.192
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Density: 1.027
  • Boiling Point: 357.2°Cat760mmHg
  • Flash Point: 141.1°C
  • Refractive Index: 1.44
  • PSA: 80.29
  • LogP: 2.55740

Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S06550-5g
Diethyl 2-[3-(triethoxysilyl)propyl]malonate
22408-96-4
5g
£60.00 2022-02-28

Additional information on Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester

Comprehensive Analysis of Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester (CAS No. 22408-96-4)

The compound Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester (CAS No. 22408-96-4) is a versatile organosilicon derivative with significant applications in material science and industrial chemistry. Its unique molecular structure, combining a triethoxysilyl group with a propanedioic acid backbone, makes it a valuable intermediate for surface modification, adhesion promotion, and polymer synthesis. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "How does CAS 22408-96-4 enhance material durability?" and "What are the eco-friendly alternatives for silane coupling agents?"—topics trending in green chemistry forums.

Chemically, this ester is classified as a silane coupling agent, bridging organic and inorganic matrices. The triethoxysilyl moiety hydrolyzes in the presence of moisture, forming reactive silanol groups that bond to substrates like glass or metals, while the diethyl ester segment ensures compatibility with organic polymers. Researchers frequently search for "CAS 22408-96-4 solubility in polar solvents" or "thermal stability of triethoxysilylpropyl malonates," reflecting its utility in coatings and composites. Recent studies highlight its role in improving interfacial strength in fiber-reinforced plastics, a hotspot in lightweight material development for automotive and aerospace sectors.

Synthesis of Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester typically involves esterification of malonic acid derivatives with 3-(triethoxysilyl)propanol, followed by purification via distillation. Industry professionals often inquire about "scalable production methods for CAS 22408-96-4" or "cost-effective silane modifiers," underscoring the demand for optimized manufacturing protocols. Notably, its low volatility and hydrolytic stability align with the growing emphasis on safer chemical alternatives, a priority in regulatory discussions like REACH and OSHA guidelines.

Applications extend to adhesives, where it enhances wetting properties, and electronics, as a dielectric layer precursor. Searches for "CAS 22408-96-4 in flexible electronics" or "biocompatible silanes for medical devices" reveal its cross-disciplinary relevance. Innovations in sol-gel technology further leverage its ability to form hybrid organic-inorganic networks, answering queries like "how to improve scratch resistance using silane additives." Environmental concerns drive exploration of its biodegradability, a less-documented aspect attracting academic interest.

In summary, Propanedioic acid,2-[3-(triethoxysilyl)propyl]-, 1,3-diethyl ester (CAS No. 22408-96-4) exemplifies the synergy between silicon chemistry and material engineering. Its adaptability to sustainability trends—such as "green coupling agents for composites"—positions it as a focal point for R&D, meeting both performance and ecological benchmarks. Future directions may explore its nanoformulations or catalytic roles, addressing search trends like "CAS 22408-96-4 in nanotechnology."

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